Cas no 1806278-60-3 (Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate
• CAS No: 1806278-60-3
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4951614
• Update Time: 2025-05-20

Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-17-7-3-6(5-15)9(10(16)18-2)8(4-7)19-11(12,13)14/h3-4H,1-2H3
• InChI Key： OMNAYKLUNBRXNZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=C(C#N)C=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate

Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate (CAS No. 1806278-60-3)

Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate, also known by its CAS registry number 1806278-60-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzoate ester functional group substituted with a cyano group at the 2-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 6-position. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate typically involves multi-step organic reactions, often employing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity, particularly in the context of its use as an intermediate in drug discovery programs. Researchers have reported that the presence of electron-withdrawing groups like cyano and trifluoromethoxy enhances the compound's stability and bioavailability, making it an attractive candidate for various therapeutic applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-vis and NMR spectra, have been well-documented in recent literature, providing valuable insights into its electronic structure and intermolecular interactions. The compound's fluorescence properties have also been explored, revealing potential applications in sensing and imaging technologies.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate in various chemical transformations. For instance, density functional theory (DFT) calculations have been used to study its electronic transitions and reaction pathways, which are critical for understanding its role in catalytic processes. These findings have been published in high-impact journals such as Journal of Medicinal Chemistry and Chemical Communications, underscoring the compound's importance in contemporary research.

The application of this compound extends beyond traditional chemical synthesis. It has been utilized as a building block in the development of novel materials with tailored properties, such as high thermal stability and mechanical strength. For example, recent studies have demonstrated its use in the preparation of advanced polymers for electronic devices. Additionally, its role as a ligand in metalloenzyme mimics has opened new avenues for catalytic asymmetric synthesis.

In conclusion, Methyl 2-cyano-4-methoxy-6-(trifluoromethoxy)benzoate (CAS No. 1806278-60-3) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, continues to drive innovation in both academic and industrial settings. As research progresses, this compound is expected to play an increasingly important role in addressing challenges in medicine, agriculture, and materials science.